Cas no 1049761-34-3 (N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride)

• Product Name: N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride
• CAS No: 1049761-34-3
• MF: C₉H₁₁Cl₃N₂O
• MW: 269.55543923378
• CID: 4569783
• Update Time: 2025-10-12

N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,6-DICHLOROPHENYL)-2-(METHYLAMINO)ACETAMIDE HYDROCHLORIDE
• N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride

• Inchi： 1S/C9H10Cl2N2O.ClH/c1-12-5-8(14)13-9-6(10)3-2-4-7(9)11;/h2-4,12H,5H2,1H3,(H,13,14);1H
• InChI Key： DUJXVKBXPDFXRK-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=CC=1Cl)Cl)C(=O)CNC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride

Research Brief on N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride (CAS: 1049761-34-3)

N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride (CAS: 1049761-34-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, including its chemical properties, biological activities, and potential therapeutic uses.

The compound has been investigated for its role in modulating specific biological pathways, with particular attention to its interactions with neurotransmitter systems. Recent in vitro and in vivo studies have demonstrated its ability to influence receptor binding and enzyme inhibition, suggesting potential applications in neurological and psychiatric disorders. The molecular structure of N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride allows for selective interactions with target proteins, making it a promising candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. Recent advancements in organic synthesis have enabled more efficient and scalable production methods, which are critical for its potential commercialization. Researchers have also explored its stability and solubility profiles, which are essential for formulation development. These studies have provided valuable insights into the compound's physicochemical properties and its behavior under various conditions.

In addition to its pharmacological potential, N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride has been studied for its safety and toxicological profiles. Preliminary toxicology studies have indicated a favorable safety margin, although further investigations are needed to fully assess its long-term effects. These findings are crucial for advancing the compound through preclinical and clinical development stages.

Overall, the latest research on N-(2,6-dichlorophenyl)-2-(methylamino)acetamide hydrochloride highlights its potential as a valuable tool in drug discovery and development. Continued studies are expected to further elucidate its mechanisms of action and expand its applications in treating various diseases. This brief underscores the importance of ongoing research to fully realize the therapeutic potential of this compound.